2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride
Overview
Description
2-Methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride, also known as MSMAH, is a synthetic organic compound used in various scientific research applications. It is a colorless, odorless, and hygroscopic solid that is soluble in water and has a melting point of approximately 150°C. MSMAH is a versatile compound that can be used in a variety of laboratory experiments, including syntheses, chromatography, and spectroscopy.
Scientific Research Applications
2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride has a wide range of scientific research applications. It can be used as a reagent in organic syntheses and as a catalyst in various chemical reactions. Additionally, it is used in gas chromatography, liquid chromatography, and mass spectrometry. It is also used as a buffer in biochemical and physiological experiments, as well as in the production of pharmaceuticals.
Mechanism of Action
2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride acts as a weak acid, releasing protons in aqueous solution. This allows it to act as a buffer, maintaining the pH of the solution at a constant level. Additionally, it can act as a chelating agent, binding to metal ions and preventing them from participating in unwanted reactions.
Biochemical and Physiological Effects
2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride can be used to study the biochemical and physiological effects of various substances. It can be used to study the effects of drugs on the human body, as well as the effects of toxins on living organisms. Additionally, it can be used to study the effects of hormones, enzymes, and other molecules on living systems.
Advantages and Limitations for Lab Experiments
2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is relatively stable and non-toxic. Additionally, it is soluble in a variety of solvents, making it suitable for a wide range of experiments. However, it is hygroscopic, meaning that it can absorb moisture from the air, which can affect its performance.
Future Directions
The future of 2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride in scientific research is promising. It can be used in a variety of experiments, including syntheses, chromatography, and spectroscopy. Additionally, it can be used to study the biochemical and physiological effects of various substances. In the future, 2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride could be used in the production of new pharmaceuticals, as well as in the development of new methods for detecting and analyzing molecules. Additionally, it could be used in the development of new materials and technologies, such as sensors and catalysts.
Synthesis Methods
2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride can be synthesized through a two-step process. The first step involves the reaction of methanesulfonyl chloride and methanesulfonic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces a methanesulfonylmethyl ester, which can then be converted to 2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride by treating it with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride involves the reaction of 2-chloroethanesulfonic acid with formaldehyde and then with methylamine. The resulting intermediate is then reacted with sodium hydroxide and formaldehyde to yield the final product.", "Starting Materials": [ "2-chloroethanesulfonic acid", "formaldehyde", "methylamine", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-chloroethanesulfonic acid is reacted with formaldehyde in the presence of a base catalyst to yield 2-methanesulfonyl-1-(hydroxymethyl)ethan-1-ol.", "Step 2: The intermediate from step 1 is then reacted with methylamine to yield 2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine.", "Step 3: The intermediate from step 2 is then reacted with sodium hydroxide and formaldehyde to yield 2-methanesulfonyl-1-(methanesulfonylmethyl)ethan-1-amine hydrochloride." ] } | |
CAS RN |
2731009-49-5 |
Molecular Formula |
C5H14ClNO4S2 |
Molecular Weight |
251.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
